Cas no 127046-18-8 (Pazufloxacin)

• Product Name: Pazufloxacin
• CAS No: 127046-18-8
• MF: C₁₆H₁₅FN₂O₄
• MW: 318.299707651138
• CID: 103255
• Update Time: 2025-10-28

Pazufloxacin Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid, 10-(1-aminocyclopropyl)-9-fluoro-2,3-dihydro-3-methyl-7-oxo-, ethylester, (3S)-
• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid, 10-(1-aminocyclopropyl)-9-fluoro-2,3-dih...
• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylicacid, 10-(1-aminocyclopropyl)-9-fluoro-2,3-dihydro-3-methyl-7-oxo-, ethyleste
• Pazufloxacin
• Pazufloxacin [INN]
• T 3761
• 4CZ1R38NDI
• C16H15FN2O4
• DSSTox_CID_26697
• DSSTox_RID_81831
• DSSTox_GSID_46697
• SMR000466380
• 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 2,3-dihydro

• Inchi： 1S/C16H15FN2O4/c1-7-6-23-14-11(16(18)2-3-16)10(17)4-8-12(14)19(7)5-9(13(8)20)15(21)22/h4-5,7H,2-3,6,18H2,1H3,(H,21,22)/t7-/m0/s1
• InChI Key： XAGMUUZPGZWTRP-ZETCQYMHSA-N
• SMILES： FC1C=C2C(C(C(=O)O)=CN3[C@@H](C)COC(=C32)C=1C1(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 603
• Topological Polar Surface Area: 92.9

Additional information on Pazufloxacin

Introduction to Pazufloxacin (CAS No. 127046-18-8): Applications and Recent Research Developments

Pazufloxacin, a synthetic antibiotic belonging to the fluoroquinolone class, is widely recognized for its potent antibacterial properties. With the chemical formula and CAS number CAS No. 127046-18-8, Pazufloxacin has been extensively studied for its efficacy against a broad spectrum of Gram-positive and Gram-negative bacteria. This compound, known by its generic name Pazufloxacin, has garnered significant attention in recent years due to its unique pharmacological profile and emerging applications in clinical settings.

The mechanism of action of Pazufloxacin involves the inhibition of bacterial DNA gyrase and topoisomerase IV, essential enzymes responsible for DNA replication and transcription. This mechanism not only highlights its effectiveness but also underscores its potential in treating multidrug-resistant bacterial infections. The structural uniqueness of Pazufloxacin, characterized by a fluorine atom at the C-6 position of the quinolone ring, contributes to its enhanced binding affinity to bacterial enzymes, thereby increasing its antibacterial potency.

In recent years, researchers have been exploring the therapeutic potential of Pazufloxacin beyond traditional antibiotic applications. A notable area of interest has been its role in combating biofilm-forming bacteria, which are known for their resistance to conventional antibiotics. Studies have demonstrated that Pazufloxacin can disrupt biofilm structures by interfering with quorum sensing pathways, thereby reducing bacterial resistance mechanisms. This finding has opened new avenues for developing combination therapies that synergize Pazufloxacin with other agents to enhance treatment outcomes.

Furthermore, the pharmacokinetic properties of Pazufloxacin have been subjects of extensive research. Unlike some fluoroquinolones that exhibit rapid clearance from the body, Pazufloxacin demonstrates prolonged half-life, allowing for less frequent dosing and improved patient compliance. This characteristic makes it particularly suitable for treating chronic infections where sustained drug levels are crucial. Recent clinical trials have shown promising results in using Pazufloxacin for the management of respiratory tract infections, particularly those caused by methicillin-resistant Staphylococcus aureus (MRSA) and other resistant pathogens.

The safety profile of Pazufloxacin has also been a focus of numerous studies. While fluoroquinolones are generally well-tolerated, concerns regarding potential side effects such as tendinopathy and peripheral neuropathy have prompted researchers to investigate ways to mitigate these risks. Advances in drug formulation have led to the development of novel derivatives with improved safety profiles while maintaining efficacy. For instance, studies have explored the use of Pazufloxacin nanoparticles for targeted drug delivery, which not only enhances therapeutic effects but also reduces systemic side effects.

Another exciting area of research involves the application of Pazufloxacin in veterinary medicine. Its broad-spectrum antibacterial activity has made it a valuable tool in treating infections in livestock and companion animals. Research has shown that Pazufloxacin can effectively manage infections caused by common pathogens such as Escherichia coli and Salmonella species, contributing to improved animal health and welfare. Additionally, its long half-life makes it an ideal candidate for prophylactic treatments in high-risk animal populations.

The environmental impact of antibiotics has also prompted investigations into the ecological role of Pazufloxacin. Studies have examined its persistence in aquatic environments and potential effects on non-target organisms. While initial findings suggest that Pazufloxacin degrades relatively quickly under aerobic conditions, concerns remain about its accumulation in water bodies with low oxygen levels. Efforts are underway to develop environmentally friendly formulations that minimize ecological disruption while maintaining therapeutic efficacy.

In conclusion, Pazufloxacin (CAS No. 127046-18-8) represents a significant advancement in antibiotic therapy due to its potent antibacterial activity, unique pharmacological properties, and broad range of applications. Recent research developments have expanded our understanding of its mechanisms of action and therapeutic potential beyond traditional uses. As the global challenge of antibiotic resistance continues to evolve, compounds like Pazufloxacin will play a crucial role in developing innovative strategies to combat bacterial infections effectively.